1'-[(3-ethylisoxazol-5-yl)methyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine

• IUPAC Name: [1-[1-[(3-ethyl-1,2-oxazol-5-yl)methyl]piperidin-4-yl]piperidin-3-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C21H34N4O2/c1-2-18-14-20(27-22-18)16-23-12-7-19(8-13-23)25-11-5-6-17(15-25)21(26)24-9-3-4-10-24/h14,17,19H,2-13,15-16H2,1H3
• InChI Key: VEXPVQYYUXZAEE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1)CN2CCC(CC2)N3CCCC(C3)C(=O)N4CCCC4
• Molecular Formula: C21H34N4O2
• Molecular Weight: 374.5 g/mol

Description

1'-[(3-ethylisoxazol-5-yl)methyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is a member of the piperidine class of compounds and is known for its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of 1'-[(3-ethylisoxazol-5-yl)methyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine is not fully understood. However, it is believed that this compound works by modulating the activity of certain neurotransmitters in the brain, including dopamine and serotonin.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. This compound has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to protect against neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1'-[(3-ethylisoxazol-5-yl)methyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine in lab experiments is its unique chemical structure and properties. This compound has been shown to have a range of biological activities, making it a versatile tool for studying various physiological processes. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for research on 1'-[(3-ethylisoxazol-5-yl)methyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine. One area of interest is the potential therapeutic applications of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is the development of new synthetic methods for producing this compound, which could lead to more efficient and cost-effective production methods. Additionally, further research is needed to better understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 1'-[(3-ethylisoxazol-5-yl)methyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine involves a series of chemical reactions. The starting materials for the synthesis are 3-ethyl-5-methylisoxazole and 1,4-bis(4-piperidyl)butane. These two compounds are reacted with a carbonyl compound such as pyrrolidine-1-carbonyl chloride to form the final product.

Scientific Research Applications

1'-[(3-ethylisoxazol-5-yl)methyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has been the subject of extensive scientific research due to its potential therapeutic applications. This compound has been shown to have a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.